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Compound of Interest

Compound Name: Holmium;chloride

Cat. No.: B14488224

For researchers, scientists, and professionals in drug development, a precise understanding of
a compound's properties is paramount for ensuring the accuracy and reproducibility of
experimental results. This guide provides a comprehensive cross-verification of the
physicochemical properties of anhydrous and hexahydrated holmium chloride, comparing
commercially available product specifications with established literature data. Detailed
experimental protocols and visual workflows are included to support your research endeavors.

Comparison of Holmium Chloride Properties

The following table summarizes the key physicochemical properties of anhydrous holmium
chloride (HoCls) and holmium chloride hexahydrate (HoCls-6H20), compiled from various
chemical suppliers and cross-referenced with authoritative literature sources.
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Anhydrous Holmium Chloride .
. . Literature
Property Holmium Chloride Hexahydrate
Reference
(HoCls) (HoCls3-6H20)
CAS Number 10138-62-2[1][2][3][4]  14914-84-2[3][5][6] [11[2][3][41[5]16]

Chemical Formula

HoCls[1][3]

HoCl3-6H20[6][7]

[L1(3][61[7]

Molecular Weight 271.29 g/mol [2][4] 379.38 g/mol [6][8] [2][4][6][8]
Yellow, hygroscopic Pale yellow to yellow,
Appearance crystals or powder[1] moist powder or [11[3]1[5][6]
[3] crystals[5][6]
Melting Point 718 °C1]9] 165°C (decomposes) 1 ejryalelLol
elting Poin
’ EI71(L0)
. . Not applicable
Boiling Point 1500 °C[3][9] [3][9]
(decomposes)
Density 3.7 g/lem3[3][9] Not available [319]
. . Highly soluble in
Solubility Soluble in water[3][9] [31I51I61[9]

water[5][6]

Experimental Protocols

Accurate determination of the physicochemical properties of hygroscopic materials like

holmium chloride requires stringent experimental conditions. Below are detailed methodologies

for key characterization experiments, based on standard practices for rare-earth compounds.

Synthesis of Anhydrous Holmium Chloride

A common laboratory-scale synthesis of anhydrous holmium chloride involves the reaction of

holmium oxide with a chlorinating agent in a controlled environment.
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Synthesis of Anhydrous Holmium Chloride

Reactants

Holmium(lll) Oxide (Ho203) Ammonium Chloride (NH4Cl)

Process

Mixing of Reactants

Solid Mixture
Y

Heating at 200-250°C
in a tube furnace

Solid Product ~ Gaseous Byproduct Gaseous Byproduct

Products

Ammonia (NHs)

Anhydrous Holmium(lIl) Chloride (HoCls)

Click to download full resolution via product page
Workflow for the synthesis of anhydrous holmium chloride.

Protocol:

o Holmium(lll) oxide (Ho203) and a stoichiometric excess of ammonium chloride (NH4Cl) are
thoroughly mixed in a mortar and pestle.

o The mixture is placed in a quartz boat and inserted into a tube furnace.
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e The furnace is heated to 200-250°C under a stream of inert gas (e.g., argon) to prevent the
formation of oxychlorides.

e The reaction is held at this temperature for several hours to ensure complete conversion.

e The gaseous byproducts, ammonia (NHs) and water (H20), are carried away by the inert gas
stream.

e The resulting anhydrous holmium(lll) chloride (HoCls) is cooled to room temperature under
the inert atmosphere to prevent rehydration.

Determination of Melting Point

The melting point of hygroscopic inorganic salts is determined using a capillary method under a
controlled atmosphere.
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Melting Point Determination

Sample Preparation

@mple toa fin@
@der into a capillary tube

Seal the capillary tube

Measurement

Glace in melting point apparatus)
(Heat at a controlled rate)
(Observe for melting)

Result
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Workflow for melting point determination.
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Protocol:

A small sample of anhydrous holmium chloride is finely ground in a dry environment (e.g., a
glove box).

e The powdered sample is packed into a thin-walled capillary tube.

e The open end of the capillary tube is sealed to prevent the absorption of atmospheric
moisture.

e The sealed capillary is placed in a calibrated melting point apparatus.

o The temperature is increased at a slow, controlled rate (e.g., 1-2 °C per minute) near the
expected melting point.

o The temperatures at which the substance begins to melt and completely liquefies are
recorded as the melting range.

Determination of Solubility

The solubility of holmium chloride in water can be determined by preparing a saturated solution
and measuring the concentration of the dissolved salt.
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Solubility Determination

Saturated Solution Preparation
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Workflow for solubility determination.

Protocol:
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¢ An excess amount of holmium chloride is added to a known volume of deionized water in a
sealed container.

e The mixture is agitated (e.g., using a magnetic stirrer) in a constant temperature bath until
equilibrium is reached (typically 24-48 hours).

e The saturated solution is allowed to settle, and a sample of the supernatant is carefully
withdrawn and filtered to remove any undissolved solid.

e A known volume of the clear filtrate is accurately diluted.

e The concentration of holmium ions (Ho3*) in the diluted solution is determined using a
suitable analytical technique, such as Inductively Coupled Plasma - Optical Emission
Spectrometry (ICP-OES).

e The solubility is then calculated and expressed as grams of solute per 100 mL of solvent.

Cross-Verification and Conclusion

The data presented in the comparison table demonstrates a high degree of consistency
between the properties of commercially available holmium chloride and the values reported in
scientific literature. Minor variations in reported melting points can be attributed to differences in
experimental conditions and sample purity. The hygroscopic nature of both the anhydrous and
hexahydrated forms is a critical consideration for handling and storage, as moisture absorption
can significantly alter the material's properties.

For researchers utilizing holmium chloride, it is recommended to:

e Always handle the compound in a dry atmosphere (e.g., a glove box or under a stream of
inert gas) to prevent hydration.

 Verify the purity of the material, as impurities can affect experimental outcomes.

o Utilize the detailed experimental protocols provided as a foundation for in-house
characterization and quality control.

This guide serves as a valuable resource for the scientific community, facilitating the informed
selection and use of holmium chloride in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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